Tetromycin B
Tetromycin B
Brand Name:
Vulcanchem
CAS No.:
180027-84-3
VCID:
VC0021123
InChI:
InChI=1S/C34H46O5/c1-18-10-9-11-19(2)27-21(4)14-24-25(35)13-12-20(3)28(24)33(27,8)29(36)26-30(37)34(39-31(26)38)17-23(6)22(5)16-32(34,7)15-18/h11,14-16,20,23-25,27-28,35-36H,9-10,12-13,17H2,1-8H3
SMILES:
CC1CCC(C2C1C3(C(C(=CCCC(=CC4(C=C(C(CC45C(=O)C(=C3O)C(=O)O5)C)C)C)C)C)C(=C2)C)C)O
Molecular Formula:
C34H46O5
Molecular Weight:
534.737
Tetromycin B
CAS No.: 180027-84-3
Reference Standards
VCID: VC0021123
Molecular Formula: C34H46O5
Molecular Weight: 534.737
| CAS No. | 180027-84-3 |
|---|---|
| Product Name | Tetromycin B |
| Molecular Formula | C34H46O5 |
| Molecular Weight | 534.737 |
| IUPAC Name | 17,23-dihydroxy-3,4,6,8,12,14,20,22-octamethyl-26-oxapentacyclo[22.2.1.01,6.013,22.016,21]heptacosa-4,7,11,14,23-pentaene-25,27-dione |
| Standard InChI | InChI=1S/C34H46O5/c1-18-10-9-11-19(2)27-21(4)14-24-25(35)13-12-20(3)28(24)33(27,8)29(36)26-30(37)34(39-31(26)38)17-23(6)22(5)16-32(34,7)15-18/h11,14-16,20,23-25,27-28,35-36H,9-10,12-13,17H2,1-8H3 |
| Standard InChIKey | DACFQDZSKBTCCU-JEHTYJHMSA-N |
| SMILES | CC1CCC(C2C1C3(C(C(=CCCC(=CC4(C=C(C(CC45C(=O)C(=C3O)C(=O)O5)C)C)C)C)C)C(=C2)C)C)O |
| Appearance | Light tan solid |
| Reference | Antibiotic tetromycin A and B and its production. Takeuchi T. et al. , Japan Patent 1996, 08-165286.Effect on tumor cells of blocking survival response to glucose deprivation. Park H.R. et al. , J. Natl. Cancer. Inst. 2004, 96, 1300.Apoptosis and inactivation of the PI3-kinase pathway by tetrocarcin A in breast cancers. Nakajima H. et al. , Biochem Biophys Res Commun. 2007, 356, 260. |
| PubChem Compound | 76182290 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume